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Compound of Interest

Compound Name: Autac4

For Researchers, Scientists, and Drug Development Professionals

Introduction

Autac4 is a potent and specific autophagy-targeting chimera (AUTAC) designed for the
targeted degradation of mitochondria through the process of mitophagy.[1][2][3] It is a valuable
tool for researchers studying mitochondrial dysfunction, neurodegenerative diseases, and other
age-related pathologies.[4] Autac4 is a bifunctional molecule composed of a ligand that binds
to the translocator protein (TSPO) on the outer mitochondrial membrane and a guanine tag.
This dual functionality facilitates the labeling of mitochondria for recognition by the autophagy
machinery, leading to their selective clearance.

These application notes provide a detailed protocol for the preparation, storage, and handling
of Autac4 stock solutions using dimethyl sulfoxide (DMSO) as the solvent. Adherence to these
guidelines is crucial for ensuring the compound's stability, solubility, and optimal performance in
downstream applications.

Physicochemical Properties and Solubility Data

A summary of the key physicochemical properties of Autac4 is presented below. This
information is essential for accurate stock solution preparation and experimental design.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b8146247?utm_src=pdf-interest
https://www.benchchem.com/product/b8146247?utm_src=pdf-body
https://www.tocris.com/products/autac4_7699
https://www.medchemexpress.com/autac4.html
https://www.medkoo.com/products/49782
https://www.medchemexpress.com/literature/autac4-is-a-mitochondria-targeting-autophagy-targeting-chimera-autac.html
https://www.benchchem.com/product/b8146247?utm_src=pdf-body
https://www.benchchem.com/product/b8146247?utm_src=pdf-body
https://www.benchchem.com/product/b8146247?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8146247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Property

Data Reference(s)

Molecular Weight (M.Wt)

869.97 g/mol (variations of
869.96 and 868.98 have been

noted)

Molecular Formula

C43H48FN908S

CAS Number 2267315-04-6
Appearance White to light yellow solid
Purity >98%

Solubility in DMSO

Up to 20 mM. Another source
indicates up to 195.41 mM

(170 mg/mL) with sonication.

Experimental Protocols

Required Materials

Autac4 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO) of high purity (newly opened bottle

recommended)

Sterile microcentrifuge tubes or amber glass vials

Calibrated precision balance

Vortex mixer

Pipettes and sterile filter tips

Water bath (optional, for gentle warming)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
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Protocol for Preparing a 10 mM Autac4 Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution, a commonly used
concentration for laboratory research. Calculations can be adjusted as needed for different
desired concentrations.

e Pre-weighing Preparations: Before handling the compound, ensure you are wearing
appropriate PPE. It is advisable to work in a chemical fume hood.

» Weighing Autac4: Accurately weigh 1 mg of Autac4 powder into a sterile microcentrifuge
tube.

e Calculating DMSO Volume: Use the following formula to calculate the volume of DMSO
required:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))
For a 10 mM stock solution from 1 mg of Autac4:

o Mass =0.001g

o Concentration = 0.010 mol/L

o Molecular Weight = 869.97 g/mol

Volume (L) = 0.001 g / (0.010 mol/L * 869.97 g/mol ) = 0.00011495 L

o Volume (uL) = 114.95 pL (approximately 115 uL)

e Dissolution: a. Add the calculated volume (115 pL) of sterile DMSO to the microcentrifuge
tube containing the Autac4 powder. b. Tightly cap the tube and vortex thoroughly for 1-2
minutes until the powder is completely dissolved. c. Visually inspect the solution against a
light source to ensure there are no visible particles. d. If dissolution is difficult, gentle
warming in a 37°C water bath for a few minutes, followed by vortexing, can aid the process.
Note that one source suggests sonication may be required for very high concentrations.
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» Aliquoting and Storage: a. To avoid repeated freeze-thaw cycles, which can degrade the
compound, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. b. Clearly label each aliquot with the compound name, concentration,
date, and your initials. c. For long-term storage (up to 6 months), store the aliquots at -80°C.
d. For short-term storage (up to 1 month), store at -20°C, protected from light.

DMSO Volume Calculation Table for Autac4 Stock
Solutions

The following table provides pre-calculated DMSO volumes to achieve various stock
concentrations from different starting masses of Autac4 (based on M.Wt = 869.97 g/mol ).

Mass of For 10 mM For 20 mM
For 1 mM Stock For 5 mM Stock

Autac4 Stock Stock

1 mg 1.15 mL 230 pL 115 L 57.5 uL

5 mg 5.75 mL 1.15 mL 575 pL 287.4 uL

10 mg 11.49 mL 2.30 mL 1.15mL 574.7 pL

Guidelines for Use in Cell-Based Assays

When using the Autac4 DMSO stock solution for treating cells in culture, it is critical to
minimize the final DMSO concentration to avoid solvent-induced cytotoxicity or off-target
effects. DMSO itself can induce autophagy.

» Thawing: Thaw a single aliquot of the Autac4 stock solution at room temperature or in a
37°C water bath just before use.

 Dilution: Perform serial dilutions of the stock solution in your pre-warmed cell culture medium
to achieve the desired final working concentration. It is recommended to add the stock
solution to the medium while gently vortexing or swirling to prevent precipitation.

e Final DMSO Concentration: Ensure the final concentration of DMSO in the cell culture
medium is typically below 0.5%, with <0.1% being ideal for most cell lines.
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e Vehicle Control: Always include a vehicle control in your experiments. This consists of
treating a parallel set of cells with the same final concentration of DMSO as is present in the
Autac4-treated samples.

Visualized Protocols and Pathways
Workflow for Autac4 Stock Solution Preparation
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Caption: Workflow for preparing and storing Autac4 stock solution.

Mechanism of Action: Autac4-Induced Mitophagy
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Caption: Simplified pathway of Autac4-mediated selective mitophagy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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